N-(3-phenyl-2-propen-1-ylidene)-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E,E)-3-phenyl-N-(1,2,4-triazol-4-yl)prop-2-en-1-imine
• InChI: InChI=1S/C11H10N4/c1-2-5-11(6-3-1)7-4-8-14-15-9-12-13-10-15/h1-10H/b7-4+,14-8+
• InChI Key: HIQAKCUTUJDMGW-CUJDEGIUSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=NN2C=NN=C2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=N/N2C=NN=C2
• Molecular Formula: C11H10N4
• Molecular Weight: 198.22 g/mol

Description

N-(3-phenyl-2-propen-1-ylidene)-4H-1,2,4-triazol-4-amine, commonly known as PTZ, is a chemical compound that has been widely used in scientific research for decades. PTZ is a triazole derivative that has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

PTZ acts on the GABAergic system, which is the main inhibitory neurotransmitter system in the brain. PTZ blocks the action of GABA, leading to an increase in neuronal excitability and the induction of seizures. PTZ has also been shown to affect other neurotransmitter systems, such as the glutamatergic and cholinergic systems.
Biochemical and Physiological Effects:
PTZ-induced seizures have been shown to cause changes in gene expression, protein synthesis, and neurotransmitter release in the brain. PTZ has been shown to increase the expression of immediate early genes, such as c-fos and c-jun, which are involved in neuronal plasticity. PTZ has also been shown to increase the release of glutamate, an excitatory neurotransmitter, and to decrease the release of GABA, an inhibitory neurotransmitter.

Advantages and Limitations for Lab Experiments

PTZ-induced seizures are a well-established model of epilepsy that has been used in numerous studies. The model is easy to use and can be induced in a variety of animal species. However, the model has some limitations. PTZ-induced seizures are acute and do not mimic the chronic nature of epilepsy. Also, the model does not replicate all of the features of human epilepsy, such as the development of spontaneous seizures.

Future Directions

There are several directions for future research on PTZ. One area of research is the development of new drugs that can modulate the effects of PTZ. Another area of research is the use of PTZ-induced seizures as a model for other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, there is a need for more studies on the long-term effects of PTZ-induced seizures on the brain.

Scientific Research Applications

PTZ has been widely used in scientific research as a convulsant agent. It has been used to induce seizures in animal models of epilepsy. PTZ-induced seizures have been used to study the mechanisms of epilepsy and to test the efficacy of antiepileptic drugs. PTZ has also been used to study the effects of various drugs on the central nervous system.